Cas no 1077629-69-6 (2,5-dihexyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione)

• Product Name: 2,5-dihexyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• CAS No: 1077629-69-6
• MF: C₅₄H₆₄N₂O₂S₆
• MW: 965.5
• CID: 850563
• PubChem ID: 102026161
• Update Time: 2024-11-06

2,5-dihexyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-dihexyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c]pyrrole-1,4-dione
• SMDPPH
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 2,5-dihexyl-3,6-bis(5''-hexyl[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydro-
• 1077629-69-6
• 2,5-Dihexyl-3,6-bis-(5''-n-hexyl-[2,2',5',2'']terthiophen-5-yl)-pyrrolo[3,4-c ]pyrrole-1,4-dione
• SCHEMBL17023941
• 2,5-Dihexyl-3,6-bis(5''-hexyl-[2,2':5',2''-terthiophen]-5-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• 2,5-Dihexyl-3,6-bis(5''-hexyl-[2,2':5',2''-terthiophen]-5-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• CS-0435288

• Inchi： 1S/C54H64N2O2S6/c1-5-9-13-17-21-37-23-25-39(59-37)41-27-29-43(61-41)45-31-33-47(63-45)51-49-50(54(58)55(51)35-19-15-11-7-3)52(56(53(49)57)36-20-16-12-8-4)48-34-32-46(64-48)44-30-28-42(62-44)40-26-24-38(60-40)22-18-14-10-6-2/h23-34H,5-22,35-36H2,1-4H3
• InChI Key： MEKRWEDEOQHCPA-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)C(C2SC(C3SC(C4SC(CCCCCC)=CC=4)=CC=3)=CC=2)=C2C(=O)N(CCCCCC)C(C3SC(C4SC(C5SC(CCCCCC)=CC=5)=CC=4)=CC=3)=C2C1=O

Computed Properties

• Exact Mass: 964.32920633g/mol
• Monoisotopic Mass: 964.32920633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 64
• Rotatable Bond Count: 26
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 210Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes